Cas no 215170-99-3 (1,1-Dimethyl-2,3-bis(tert-butyloxycarbonyl)guanidine)
1,1-Dimethyl-2,3-bis(tert-butyloxycarbonyl)guanidine Chemical and Physical Properties
Names and Identifiers
-
- 1,1-Dimethyl-2,3-bis(tert-butyloxycarbonyl)guanidine
- PVWKPSREVZHVDQ-UHFFFAOYSA-N
- N',N'-Di-(tert-butoxycarbonyl)-N,N-dimethyl-guanidine
- Tert-butyl N-[dimethylamino-[(2-methylpropan-2-yl)oxycarbonylamino]methylidene]carbamate
-
- Inchi: 1S/C13H25N3O4/c1-12(2,3)19-10(17)14-9(16(7)8)15-11(18)20-13(4,5)6/h1-8H3,(H,14,15,17,18)
- InChI Key: PVWKPSREVZHVDQ-UHFFFAOYSA-N
- SMILES: O(C(NC(=NC(=O)OC(C)(C)C)N(C)C)=O)C(C)(C)C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 389
- Topological Polar Surface Area: 80.2
Experimental Properties
- Density: 1.1±0.1 g/cm3
1,1-Dimethyl-2,3-bis(tert-butyloxycarbonyl)guanidine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1,1-Dimethyl-2,3-bis(tert-butyloxycarbonyl)guanidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D461595-25mg |
1,1-Dimethyl-2,3-bis(tert-butyloxycarbonyl)guanidine |
215170-99-3 | 25mg |
$ 201.00 | 2023-09-07 | ||
| TRC | D461595-100mg |
1,1-Dimethyl-2,3-bis(tert-butyloxycarbonyl)guanidine |
215170-99-3 | 100mg |
$ 603.00 | 2023-09-07 | ||
| TRC | D461595-250mg |
1,1-Dimethyl-2,3-bis(tert-butyloxycarbonyl)guanidine |
215170-99-3 | 250mg |
$ 1208.00 | 2023-09-07 |
1,1-Dimethyl-2,3-bis(tert-butyloxycarbonyl)guanidine Related Literature
-
1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on 1,1-Dimethyl-2,3-bis(tert-butyloxycarbonyl)guanidine
Research Brief on 1,1-Dimethyl-2,3-bis(tert-butyloxycarbonyl)guanidine (CAS: 215170-99-3) in Chemical Biology and Pharmaceutical Applications
1,1-Dimethyl-2,3-bis(tert-butyloxycarbonyl)guanidine (CAS: 215170-99-3) is a chemically modified guanidine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its tert-butyloxycarbonyl (Boc) protecting groups, serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of protease inhibitors and peptidomimetics. Recent studies have highlighted its potential in modulating enzymatic activity and enhancing drug stability, making it a valuable tool in medicinal chemistry.
Recent advancements in the application of 1,1-Dimethyl-2,3-bis(tert-butyloxycarbonyl)guanidine have focused on its role in the synthesis of novel antiviral and anticancer agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the development of SARS-CoV-2 main protease inhibitors. The study revealed that the Boc-protected guanidine moiety significantly improved the metabolic stability of the inhibitors, thereby enhancing their therapeutic potential. This finding underscores the compound's utility in addressing challenges related to drug degradation and bioavailability.
In addition to its antiviral applications, 1,1-Dimethyl-2,3-bis(tert-butyloxycarbonyl)guanidine has been investigated for its role in cancer therapeutics. Research conducted by a team at the National Cancer Institute (NCI) explored its incorporation into small-molecule inhibitors targeting protein-protein interactions (PPIs) involved in tumor progression. The study, published in Cancer Research, reported that the compound's unique structural features facilitated selective binding to oncogenic targets, leading to potent antitumor activity in preclinical models. These results suggest a promising avenue for the development of next-generation PPI inhibitors.
The synthetic utility of 1,1-Dimethyl-2,3-bis(tert-butyloxycarbonyl)guanidine extends beyond drug discovery. A 2022 study in Organic Letters detailed its use in the construction of guanidine-containing natural products, such as the marine alkaloid batzelladine A. The researchers employed the compound as a key building block, leveraging its Boc groups to achieve high-yielding, stereoselective transformations. This work highlights the compound's versatility in complex molecule synthesis and its potential to streamline the production of biologically active compounds.
Despite its promising applications, challenges remain in the large-scale production and optimization of 1,1-Dimethyl-2,3-bis(tert-butyloxycarbonyl)guanidine. Recent efforts have focused on improving its synthetic accessibility and reducing the environmental impact of its production. A 2023 review in Green Chemistry discussed innovative catalytic methods for the efficient deprotection of Boc groups, which could enhance the sustainability of processes involving this compound. These advancements are critical for ensuring its widespread adoption in industrial and academic settings.
In conclusion, 1,1-Dimethyl-2,3-bis(tert-butyloxycarbonyl)guanidine (CAS: 215170-99-3) represents a pivotal tool in modern chemical biology and pharmaceutical research. Its applications span antiviral and anticancer drug development, natural product synthesis, and beyond. Ongoing research continues to uncover new opportunities for this compound, driven by its unique chemical properties and therapeutic potential. Future studies will likely focus on further optimizing its synthetic routes and expanding its scope in drug discovery and development.
215170-99-3 (1,1-Dimethyl-2,3-bis(tert-butyloxycarbonyl)guanidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)